Cas no 1375474-25-1 (1,5-dimethyl-1H-pyrazole-3-sulfonamide)

• Product Name: 1,5-dimethyl-1H-pyrazole-3-sulfonamide
• CAS No: 1375474-25-1
• MF: C₅H₉N₃O₂S
• MW: 175.208859205246
• MDL: MFCD21602637
• CID: 5189299
• PubChem ID: 73994764
• Update Time: 2025-05-21

1,5-dimethyl-1H-pyrazole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-sulfonamide, 1,5-dimethyl-
• 1,5-dimethyl-1H-pyrazole-3-sulfonamide

• MDL： MFCD21602637
• Inchi： 1S/C5H9N3O2S/c1-4-3-5(7-8(4)2)11(6,9)10/h3H,1-2H3,(H2,6,9,10)
• InChI Key： VQZAJYAGNSTSBB-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=CC(S(N)(=O)=O)=N1

Additional information on 1,5-dimethyl-1H-pyrazole-3-sulfonamide

1,5-Dimethyl-1H-Pyrazole-3-Sulfonamide (CAS No. 1375474-25-1): A Comprehensive Overview

1,5-Dimethyl-1H-pyrazole-3-sulfonamide is a chemical compound with the CAS registry number 1375474-25-1. This compound belongs to the class of sulfonamides, which are widely used in various industries due to their unique chemical properties and versatile applications. The molecular structure of 1,5-dimethyl-1H-pyrazole-3-sulfonamide consists of a pyrazole ring substituted with two methyl groups at positions 1 and 5, and a sulfonamide group at position 3. This arrangement imparts the compound with distinct electronic and steric properties, making it suitable for a range of applications in pharmaceuticals, agrochemicals, and materials science.

The synthesis of 1,5-dimethyl-1H-pyrazole-3-sulfonamide typically involves multi-step reactions that include the formation of the pyrazole ring followed by functionalization at specific positions. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for the preparation of such compounds. For instance, researchers have explored the use of microwave-assisted synthesis to enhance reaction yields and reduce reaction times. These methods are particularly valuable in the context of drug discovery, where rapid synthesis is crucial for high-throughput screening.

One of the most promising applications of 1,5-dimethyl-1H-pyrazole-3-sulfonamide lies in its potential as a bioactive molecule. In pharmacology, sulfonamides are often employed as inhibitors of enzymes or receptors due to their ability to form strong hydrogen bonds and interact with biological targets. Recent studies have demonstrated that 1,5-dimethyl-1H-pyrazole-3-sulfonamide exhibits inhibitory activity against certain kinases, making it a candidate for further investigation in cancer therapy. Additionally, its structural flexibility allows for modifications that could enhance its bioavailability and reduce off-target effects.

In the field of agrochemistry, 1,5-dimethyl-1H-pyrazole-3-sulfonamide has shown potential as a herbicide or fungicide. Its ability to inhibit key enzymes involved in plant metabolism or fungal growth makes it a valuable compound for crop protection. Researchers have also explored its environmental fate and toxicity profiles to ensure its safe application in agricultural settings.

From a materials science perspective, 1,5-dimethyl-1H-pyrazole-3-sulfonamide can serve as a building block for advanced materials such as polymers or coordination compounds. Its functional groups enable it to participate in various types of chemical bonding, including hydrogen bonding and π–π interactions. This property is particularly useful in designing self-healing materials or stimuli-responsive systems.

Recent research has also focused on the computational modeling of 1,5-dimethyl-1H-pyrazole-3-sulfonamide to predict its behavior under different conditions. By employing quantum mechanical calculations and molecular dynamics simulations, scientists can gain insights into its electronic structure, reactivity, and stability. These computational tools are essential for guiding experimental efforts and optimizing the compound's properties for specific applications.

In conclusion, 1,5-dimethyl-1H-pyrazole-3-sulfonamide (CAS No. 1375474-25-1) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for drug discovery, agrochemical development, and materials science. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in advancing modern science and technology.